Cykazine Cykazine Cycasin, also known as cykazine, belongs to the class of organic compounds known as o-glycosyl compounds. These are glycoside in which a sugar group is bonded through one carbon to another group via a O-glycosidic bond. Cycasin exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, cycasin is primarily located in the cytoplasm.
Carcinogenic and neurotoxic glycoside occurring in a number of plant species, including Cycas revoluta.
Brand Name: Vulcanchem
CAS No.: 14901-08-7
VCID: VC20983916
InChI: InChI=1S/C8H16N2O7/c1-10(15)9-3-16-8-7(14)6(13)5(12)4(2-11)17-8/h4-8,11-14H,2-3H2,1H3/b10-9-/t4-,5-,6+,7-,8-/m1/s1
SMILES: C[N+](=NCOC1C(C(C(C(O1)CO)O)O)O)[O-]
Molecular Formula: C8H16N2O7
Molecular Weight: 252.22 g/mol

Cykazine

CAS No.: 14901-08-7

Cat. No.: VC20983916

Molecular Formula: C8H16N2O7

Molecular Weight: 252.22 g/mol

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Cykazine - 14901-08-7

Specification

Description Cycasin, also known as cykazine, belongs to the class of organic compounds known as o-glycosyl compounds. These are glycoside in which a sugar group is bonded through one carbon to another group via a O-glycosidic bond. Cycasin exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, cycasin is primarily located in the cytoplasm.
Carcinogenic and neurotoxic glycoside occurring in a number of plant species, including Cycas revoluta.
CAS No. 14901-08-7
Molecular Formula C8H16N2O7
Molecular Weight 252.22 g/mol
IUPAC Name (Z)-methyl-oxido-[[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethylimino]azanium
Standard InChI InChI=1S/C8H16N2O7/c1-10(15)9-3-16-8-7(14)6(13)5(12)4(2-11)17-8/h4-8,11-14H,2-3H2,1H3/b10-9-/t4-,5-,6+,7-,8-/m1/s1
Standard InChI Key YHLRMABUJXBLCK-JAJWTYFOSA-N
Isomeric SMILES C/[N+](=N/CO[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CO)O)O)O)/[O-]
SMILES C[N+](=NCOC1C(C(C(C(O1)CO)O)O)O)[O-]
Canonical SMILES C[N+](=NCOC1C(C(C(C(O1)CO)O)O)O)[O-]
Colorform COLORLESS, LONG NEEDLES
NEEDLES FROM WATER + ACETONE + ETHER
Melting Point 154°C

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